![molecular formula C11H24ClNO B1485218 [2,2-Dimethyl-3-(oxan-2-yl)propyl](methyl)amine hydrochloride CAS No. 2097979-36-5](/img/structure/B1485218.png)
[2,2-Dimethyl-3-(oxan-2-yl)propyl](methyl)amine hydrochloride
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Overview
Description
Scientific Research Applications
Reaction Mechanisms and Synthesis
- The reaction of dimethyl 2-methyl- and dimethyl 2-phenyl-4-oxo-4H-chromen-3-yl-phosphonate with various aliphatic and aromatic amines led to novel cyclic phosphonic analogs, highlighting the reactivity of similar compounds with amines (Budzisz Elż & Pastuszko Slawomir, 1999).
Heterocyclic Compound Synthesis
- Utilization of 3-Dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride in various alkylation and ring closure reactions generated a structurally diverse library of compounds, demonstrating the versatility of similar compounds in synthesizing a wide array of heterocyclic structures (G. Roman, 2013).
Anticancer and Biological Activity
- A study on 2,2-dimethyl-2H-chromene based arylsulfonamide analogs, including the investigation of structural motifs for chemical modification, aimed at improving pharmacological properties for cancer therapy, might provide insight into designing analogs with enhanced biological activities (J. Mun et al., 2012).
Material Science Applications
- A novel conjugated polyelectrolyte based on benzodithiophene was synthesized for use as an electron transport layer in polymer solar cells, showing how structurally complex amines can contribute to advanced material applications (Hong‐I Kim et al., 2014).
These studies, while not directly related to 2,2-Dimethyl-3-(oxan-2-yl)propylamine hydrochloride, showcase the chemical versatility and potential applications of compounds with similar functional groups or structural elements in various fields, including organic synthesis, material science, and pharmacology. Each reference provides a glimpse into the complex reactions and potential utility of similar chemical entities in scientific research.
properties
IUPAC Name |
N,2,2-trimethyl-3-(oxan-2-yl)propan-1-amine;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H23NO.ClH/c1-11(2,9-12-3)8-10-6-4-5-7-13-10;/h10,12H,4-9H2,1-3H3;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OFNZCTJXJVYUTQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CC1CCCCO1)CNC.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H24ClNO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.77 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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